Cas no 1021222-98-9 (8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021222-98-9
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 6492540
• PubChem ID: 27622554
• Update Time: 2025-05-30

8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1021222-98-9
• 8-(4-phenylphenyl)sulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• VU0632535-1
• AKOS024493582
• F5049-0077
• 8-([1,1'-biphenyl]-4-ylsulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C22H25N3O4S/c1-2-14-25-20(26)22(23-21(25)27)12-15-24(16-13-22)30(28,29)19-10-8-18(9-11-19)17-6-4-3-5-7-17/h3-11H,2,12-16H2,1H3,(H,23,27)
• InChI Key： KIBNMTOCHHWVSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2)=CC=1)(N1CCC2(C(N(CCC)C(N2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 427.15657746g/mol
• Monoisotopic Mass: 427.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.2Ų

Additional information on 8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound 8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, identified by the CAS number 1021222-98-9, represents a highly specialized chemical entity with unique structural and functional properties. This molecule belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this compound is further modified by the presence of a triazole ring system and a sulfonyl group attached to a biphenyl moiety.

The molecular architecture of this compound is intriguing, as it combines several functional groups that could potentially contribute to its pharmacological activity. The spiro[4.5]decane core provides a rigid framework that may facilitate specific interactions with biological targets. The sulfonyl group attached to the biphenyl ring introduces electron-withdrawing effects, which could enhance the compound's ability to participate in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the potential of spiro compounds in drug discovery, particularly in targeting G-protein coupled receptors (GPCRs) and kinases. The presence of a triazole ring in this molecule suggests that it may exhibit inhibitory activity against certain enzymes or receptors. For instance, triazoles are known to act as mimetics of adenosine triphosphate (ATP), making them valuable in designing kinase inhibitors.

The synthesis of this compound likely involves a multi-step process that includes coupling reactions and cyclization steps to form the spiro structure. The introduction of the sulfonyl group would require careful control over reaction conditions to ensure regioselectivity and avoid unwanted side products.

In terms of pharmacokinetics, the molecule's lipophilicity and solubility properties are critical determinants of its bioavailability and efficacy as a drug candidate. The propyl group attached to the triazole ring may enhance lipophilicity, potentially improving membrane permeability and absorption.

Preclinical studies on similar compounds have demonstrated promising results in inhibiting key enzymes involved in inflammatory pathways and cancer progression. Given its structural features, this compound could be explored for its potential anti-inflammatory or anti-cancer properties.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of such compounds is essential for ensuring their safe use in pharmaceutical applications. Recent advances in computational chemistry have enabled researchers to predict the environmental fate of complex molecules like this one with greater accuracy.

In conclusion, 8-{[1,1'-biphenyl]-4-sulfonyl}-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a fascinating example of modern chemical innovation with potential applications in drug development. Its unique structure and functional groups make it a promising candidate for further research into its pharmacological properties and therapeutic potential.